![molecular formula C9H8F4O B6159343 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol CAS No. 2228247-38-7](/img/no-structure.png)
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
Overview
Description
2-Fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol (FTE) is a compound of interest due to its potential applications in a variety of scientific fields. It is a fluorinated ether which has been studied for its unique properties, such as its low volatility and boiling point, which make it a useful solvent for many synthetic processes. FTE has also been studied for its potential applications in the fields of medicinal chemistry and biochemistry due to its ability to function as a prodrug and its ability to form hydrogen bonds.
Scientific Research Applications
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been studied for its potential applications in the fields of medicinal chemistry and biochemistry due to its ability to function as a prodrug and its ability to form hydrogen bonds. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been used as a prodrug in the development of drugs for the treatment of cancer, as well as for the treatment of other diseases. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has also been studied for its potential use as a solvent in organic synthesis, as it has a low volatility and boiling point, making it an ideal solvent for many synthetic processes. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been studied for its potential applications in the fields of drug delivery and drug targeting due to its ability to form hydrogen bonds.
Mechanism of Action
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been studied for its ability to form hydrogen bonds, which are essential for the functioning of many biological processes. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is able to form hydrogen bonds due to its ability to interact with hydrophobic and hydrophilic molecules. This allows 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol to interact with proteins, enzymes, and other molecules, allowing it to act as a prodrug or as a drug delivery agent. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is able to interact with cell membranes, allowing it to be used as a drug targeting agent.
Biochemical and Physiological Effects
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been studied for its potential applications in the fields of medicine and biochemistry due to its ability to interact with proteins, enzymes, and other molecules. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been shown to interact with certain proteins and enzymes, which can lead to changes in their structure and function. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has been shown to interact with cell membranes, which can lead to changes in their structure and function.
Advantages and Limitations for Lab Experiments
The use of 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol in lab experiments has several advantages. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is a low volatility compound, which makes it ideal for use in a variety of synthetic processes. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is able to form hydrogen bonds, which makes it an ideal prodrug and drug delivery agent. However, there are some limitations to the use of 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol in lab experiments. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is a highly reactive compound, which can lead to the formation of unwanted side products. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol is a highly toxic compound, which can be dangerous to handle in the laboratory.
Future Directions
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol has a wide range of potential applications in the fields of medicinal chemistry and biochemistry. In the future, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol could be used as a prodrug in the development of drugs for the treatment of cancer and other diseases. Additionally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol could be used as a drug delivery agent, allowing for the targeted delivery of drugs to specific areas of the body. 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol could also be used as a solvent in organic synthesis, allowing for the synthesis of a variety of compounds. Finally, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol could be used as a drug targeting agent, allowing for the targeted delivery of drugs to specific areas of the body.
Synthesis Methods
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol can be synthesized in a variety of ways, such as by the reaction of 2-fluorophenol and trifluoromethyl ethyl ether or by the reaction of 2-fluorophenol and trifluoromethyl phenyl ether. The reaction of 2-fluorophenol and trifluoromethyl ethyl ether involves the use of a base, such as sodium hydroxide, to catalyze the reaction. This reaction produces 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol in a yield of approximately 98%. The reaction of 2-fluorophenol and trifluoromethyl phenyl ether can be carried out without the use of a base and produces 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol in a yield of approximately 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol involves the conversion of 2-bromo-1-[2-(trifluoromethyl)phenyl]ethan-1-one to the desired product through a series of reactions.", "Starting Materials": [ "2-bromo-1-[2-(trifluoromethyl)phenyl]ethan-1-one", "Sodium fluoride", "Sodium hydride", "Hydrogen peroxide", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-bromo-1-[2-(trifluoromethyl)phenyl]ethan-1-one in dry methanol.", "Step 2: Add sodium fluoride and sodium hydride to the reaction mixture and stir for several hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the resulting intermediate in methanol and add hydrogen peroxide and hydrochloric acid.", "Step 6: Stir the reaction mixture at room temperature for several hours.", "Step 7: Quench the reaction with water and extract the product with ethyl acetate.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 9: Dissolve the resulting intermediate in methanol and add sodium hydroxide.", "Step 10: Stir the reaction mixture at room temperature for several hours.", "Step 11: Quench the reaction with water and extract the product with ethyl acetate.", "Step 12: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product, 2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol." ] } | |
CAS RN |
2228247-38-7 |
Product Name |
2-fluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol |
Molecular Formula |
C9H8F4O |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
